MeOSuc-Ala-Ala-Pro-Val-AMC
MeOSuc-Ala-Ala-Pro-Val-AMC
MeOSuc-Ala-Ala-Pro-Val-AMC (MeOSuc-AAPV-AMC) is a fluorogenic substrate for human leukocyte and porcine pancreatic elastase. The methoxy succinyl (MeO-Suc) peptide AAPV is avidly hydrolyzed by these elastases but not by cathepsin G. The addition of 7-amino-4-methylcoumarin (AMC) generates a peptide of low fluorescence (excitation: 355-380 nm; emission 440-460 nm) that demonstrates a linear increase in fluorescence in the presence of elastase. This peptidyl-AMC substrate detects as little as 11 pM human leukocyte elastase and 18 pM porcine pancreatic elastase.
Brand Name:
Vulcanchem
CAS No.:
72252-90-5
VCID:
VC0158912
InChI:
InChI=1S/C31H41N5O9/c1-16(2)27(34-20-9-10-21-17(3)14-26(39)45-23(21)15-20)30(42)35-29(41)22-8-7-13-36(22)31(43)19(5)33-28(40)18(4)32-24(37)11-12-25(38)44-6/h9-10,14-16,18-19,22,27,34H,7-8,11-13H2,1-6H3,(H,32,37)(H,33,40)(H,35,41,42)/t18-,19-,22-,27-/m0/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)NC(C(C)C)C(=O)NC(=O)C3CCCN3C(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)OC
Molecular Formula:
C31H41N5O9
Molecular Weight:
627.7 g/mol
MeOSuc-Ala-Ala-Pro-Val-AMC
CAS No.: 72252-90-5
Reference Standards
VCID: VC0158912
Molecular Formula: C31H41N5O9
Molecular Weight: 627.7 g/mol
| CAS No. | 72252-90-5 |
|---|---|
| Product Name | MeOSuc-Ala-Ala-Pro-Val-AMC |
| Molecular Formula | C31H41N5O9 |
| Molecular Weight | 627.7 g/mol |
| IUPAC Name | methyl 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-3-methyl-2-[(4-methyl-2-oxochromen-7-yl)amino]butanoyl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoate |
| Standard InChI | InChI=1S/C31H41N5O9/c1-16(2)27(34-20-9-10-21-17(3)14-26(39)45-23(21)15-20)30(42)35-29(41)22-8-7-13-36(22)31(43)19(5)33-28(40)18(4)32-24(37)11-12-25(38)44-6/h9-10,14-16,18-19,22,27,34H,7-8,11-13H2,1-6H3,(H,32,37)(H,33,40)(H,35,41,42)/t18-,19-,22-,27-/m0/s1 |
| Standard InChIKey | CMEUDEVBFFPSEI-NFHWZJRKSA-N |
| Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)N[C@@H](C(C)C)C(=O)NC(=O)[C@@H]3CCCN3C(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCC(=O)OC |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(C(C)C)C(=O)NC(=O)C3CCCN3C(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)OC |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(C(C)C)C(=O)NC(=O)C3CCCN3C(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)OC |
| Description | MeOSuc-Ala-Ala-Pro-Val-AMC (MeOSuc-AAPV-AMC) is a fluorogenic substrate for human leukocyte and porcine pancreatic elastase. The methoxy succinyl (MeO-Suc) peptide AAPV is avidly hydrolyzed by these elastases but not by cathepsin G. The addition of 7-amino-4-methylcoumarin (AMC) generates a peptide of low fluorescence (excitation: 355-380 nm; emission 440-460 nm) that demonstrates a linear increase in fluorescence in the presence of elastase. This peptidyl-AMC substrate detects as little as 11 pM human leukocyte elastase and 18 pM porcine pancreatic elastase. |
| Sequence | AAPV |
| Synonyms | methoxy-suc-Ala-Ala-Pro-Val-7-amino-4-methylcoumarin methoxy-succinyl-alanyl-alanyl-prolyl-valine-7-amino-4-methylcoumarin MSAAPVAMC |
| Reference | 1.Powers, J.C.,Gupton, B.F.,Harley, A.D., et al. Specificity of porcine pancreatic elastase, human leukocyte elastase and cathepsin G. Inhibition with peptide chloromethyl ketones. Biochim.Biophys.Acta. 485(1), 156-166 (1977). |
| PubChem Compound | 5492025 |
| Last Modified | Nov 11 2021 |
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